Cas no 2250242-93-2 (METHYL 1-(P-TOLYLSULFONYLOXYMETHYL)CYCLOPROPANECARBOXYLATE)

• Product Name: METHYL 1-(P-TOLYLSULFONYLOXYMETHYL)CYCLOPROPANECARBOXYLATE
• CAS No: 2250242-93-2
• MF: C₁₃H₁₆O₅S
• MW: 284.328143119812
• CID: 5691578
• PubChem ID: 138110275
• Update Time: 2026-03-11

METHYL 1-(P-TOLYLSULFONYLOXYMETHYL)CYCLOPROPANECARBOXYLATE Chemical and Physical Properties

Names and Identifiers

• P18126
• METHYL 1-(P-TOLYLSULFONYLOXYMETHYL)CYCLOPROPANECARBOXYLATE
• 2250242-93-2
• METHYL1-(P-TOLYLSULFONYLOXYMETHYL)CYCLOPROPANECARBOXYLATE
• Cyclopropanecarboxylic acid, 1-[[[(4-methylphenyl)sulfonyl]oxy]methyl]-, methyl ester

• Inchi： 1S/C13H16O5S/c1-10-3-5-11(6-4-10)19(15,16)18-9-13(7-8-13)12(14)17-2/h3-6H,7-9H2,1-2H3
• InChI Key： POSUPXVVWUSRAN-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCC1(C(=O)OC)CC1

Computed Properties

• Exact Mass: 284.07184478g/mol
• Monoisotopic Mass: 284.07184478g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 78Ų

Experimental Properties

• Density: 1.297±0.06 g/cm3(Predicted)
• Boiling Point: 399.7±15.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters

Additional information on METHYL 1-(P-TOLYLSULFONYLOXYMETHYL)CYCLOPROPANECARBOXYLATE

METHYL 1-(P-TOLYLSULFONYLOXYMETHYL)CYCLOPROPANECARBOXYLATE (CAS No. 2250242-93-2): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 1-(p-tolylsulfonyloxymethyl)cyclopropanecarboxylate, identified by its CAS number 2250242-93-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and cardiovascular diseases. Its unique structural features, including a cyclopropane ring and a p-tolylsulfonyloxymethyl substituent, make it an attractive building block for medicinal chemists seeking to develop novel therapeutic agents.

The chemical structure of Methyl 1-(p-tolylsulfonyloxymethyl)cyclopropanecarboxylate consists of a cyclopropanecarboxylate moiety linked to a hydroxymethyl group, which is further sulfonated at the para position of the toluene ring. This arrangement imparts distinct electronic and steric properties that can be exploited in drug design. The cyclopropane ring, known for its rigidity and ability to adopt favorable conformational constraints, enhances binding affinity to biological targets, while the sulfonamide group improves solubility and metabolic stability.

In recent years, the demand for high-quality intermediates like Methyl 1-(p-tolylsulfonyloxymethyl)cyclopropanecarboxylate has surged due to advancements in synthetic methodologies and the increasing complexity of drug molecules. Pharmaceutical companies are continuously seeking innovative ways to streamline their synthetic routes while maintaining high yields and purity. The compound’s versatility makes it a valuable asset in multi-step syntheses, enabling the construction of complex scaffolds with minimal synthetic challenges.

One of the most compelling applications of Methyl 1-(p-tolylsulfonyloxymethyl)cyclopropanecarboxylate lies in its role as a precursor for the development of pharmacologically active compounds. For instance, researchers have leveraged this intermediate to synthesize novel analogs targeting enzymes involved in neurodegenerative diseases such as Alzheimer’s and Parkinson’s. The cyclopropane moiety has been shown to mimic natural bioactive scaffolds, facilitating tighter binding interactions with protein targets. Additionally, the presence of the sulfonamide group enhances pharmacokinetic properties, making it an ideal candidate for further derivatization.

The synthesis of Methyl 1-(p-tolylsulfonyloxymethyl)cyclopropanecarboxylate involves a series of well-orchestrated chemical transformations that highlight modern synthetic techniques. Key steps include sulfonylation reactions, protection-deprotection strategies, and cyclopropanation methodologies. These processes are often catalyzed by transition metals or organocatalysts, which improve reaction efficiency and selectivity. The use of advanced spectroscopic techniques such as NMR and mass spectrometry ensures the structural integrity of the intermediate at each stage.

Recent studies have demonstrated the utility of Methyl 1-(p-tolylsulfonyloxymethyl)cyclopropanecarboxylate in designing inhibitors for kinases and other enzyme targets relevant to cancer therapy. By modifying its core structure, researchers have been able to generate compounds with enhanced potency and reduced toxicity compared to existing drugs. The ability to fine-tune physicochemical properties through structural modifications underscores its importance as a versatile intermediate in drug discovery programs.

The industrial production of Methyl 1-(p-tolylsulfonyloxymethyl)cyclopropanecarboxylate adheres to stringent quality control measures to ensure consistency and reliability for pharmaceutical applications. Manufacturers employ state-of-the-art purification techniques such as column chromatography and recrystallization to achieve high-purity intermediates. These measures are critical given that even minor impurities can impact downstream synthetic steps or final drug efficacy.

The future prospects for Methyl 1-(p-tolylsulfonyloxymethyl)cyclopropanecarboxylate are promising, with ongoing research exploring its potential in diverse therapeutic areas. Innovations in computational chemistry and artificial intelligence are accelerating the discovery of novel derivatives by predicting bioactivity profiles before experimental synthesis. This synergy between theory and practice is expected to unlock new opportunities for this intermediate in addressing unmet medical needs.

In conclusion, Methyl 1-(p-tolylsulfonyloxymethyl)cyclopropanecarboxylate (CAS No. 2250242-93-2) represents a cornerstone in modern pharmaceutical synthesis. Its unique structural attributes and synthetic flexibility make it indispensable for developing next-generation therapeutics. As research continues to evolve, this compound will undoubtedly play an even more pivotal role in advancing drug discovery efforts worldwide.